4-Aminonicotinaldehyde
Cat. No. B1271976
CAS No.:
42373-30-8
M. Wt: 122.12 g/mol
InChI Key: GTPZHMGXKZIHKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560558B2
Procedure details
4-Amino-pyridine-3-carbaldehyde (1.0 g) and chloroacetone (0.7 g) were suspended in a 5 N aqueous sodium hydroxide solution (5 ml), and the suspension was allowed to stand in a sealed tube for 3 days. The reaction solution was neutralized with 10% hydrochloric acid, and the precipitated crystal was then collected by filtration. Isopropanol was added to the collected crystal, and the mixture was heated under reflux. The reaction solution was cooled to room temperature, and the solvent was then removed by distillation. Hexane was added to the residue, and the precipitated crystal was collected by filtration and was washed with hexane to give 2-methyl-[1,6]naphthyridin-3-ol (0.60 g, yield 46%).
Yield
46%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][C:3]=1[CH:8]=O.Cl[CH2:11][C:12](=O)[CH3:13].[OH-:15].[Na+].Cl>>[CH3:13][C:12]1[C:11]([OH:15])=[CH:8][C:3]2[C:2](=[CH:7][CH:6]=[N:5][CH:4]=2)[N:1]=1 |f:2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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NC1=C(C=NC=C1)C=O
|
Step Two
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Name
|
|
|
Quantity
|
0.7 g
|
|
Type
|
reactant
|
|
Smiles
|
ClCC(C)=O
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Step Three
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the precipitated crystal was then collected by filtration
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Isopropanol was added to the collected crystal
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the mixture was heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was then removed by distillation
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Hexane was added to the residue
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitated crystal was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
was washed with hexane
|
Outcomes
Product
Details
Reaction Time |
3 d |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=NC2=CC=NC=C2C=C1O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.6 g | |
| YIELD: PERCENTYIELD | 46% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
